Cas no 72848-57-8 (Perfluoro(2-methyl-3-oxahexanoyl) Chloride)

• Product Name: Perfluoro(2-methyl-3-oxahexanoyl) Chloride
• CAS No: 72848-57-8
• MF: C₆ClF₁₁O₂
• MW: 348.498439788818
• MDL: MFCD00155946
• CID: 550786
• PubChem ID: 2782597
• Update Time: 2025-10-29

Perfluoro(2-methyl-3-oxahexanoyl) Chloride Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride,2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-
• 2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propanoyl chloride
• PERFLUORO(2-METHYL-3-OXAHEXANOYL) CHLORIDE
• TETRAFLUORO-2-(HEPTAFLUORO-1-PROPOXY)PROPANOYL CHLORIDE
• 2,3,3,3-tetrafluoro-2-(perfluoropropoxy)propanoyl chloride
• A837640
• SCHEMBL10340015
• AKOS016016020
• perfluoro-2-methyl-3-oxa-hexanoic acid chloride
• 72848-57-8
• CF3CF2CF2OCF(CF3)COCl
• 2,3,3,3-tetrakis(fluoranyl)-2-[1,1,2,2,3,3,3-heptakis(fluoranyl)propoxy]propanoyl chloride
• DTXSID10382167
• NS00109158
• 2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propanoyl chloride
• MFCD00155946
• Perfluoro(2-methyl-3-oxahexanoyl) Chloride

• MDL： MFCD00155946
• Inchi： 1S/C6ClF11O2/c7-1(19)2(8,4(11,12)13)20-6(17,18)3(9,10)5(14,15)16
• InChI Key： KLAVPNKIYBZAOK-UHFFFAOYSA-N
• SMILES： ClC(C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)=O

Computed Properties

• Exact Mass: 347.94100
• Monoisotopic Mass: 347.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.72
• Boiling Point: 76-78°C
• Flash Point: 26°C
• Refractive Index: 1.301
• PSA: 26.30000
• LogP: 3.78690
• Sensitiveness: Moisture Sensitive

Perfluoro(2-methyl-3-oxahexanoyl) Chloride Security Information

• Hazard Statement： Corrosive/Irritant/Moisture Sensitive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34; R36/37/38

Additional information on Perfluoro(2-methyl-3-oxahexanoyl) Chloride

Perfluoro(2-methyl-3-oxahexanoyl) Chloride: A Comprehensive Overview

Perfluoro(2-methyl-3-oxahexanoyl) chloride (CAS No. 72848-57-8) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in the areas of materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its perfluorinated structure and the presence of a chloro functional group, which endows it with remarkable chemical stability and reactivity.

The perfluorinated nature of Perfluoro(2-methyl-3-oxahexanoyl) chloride makes it highly resistant to chemical degradation, thermal decomposition, and biological degradation. This stability is crucial in applications where long-term performance and durability are essential. Additionally, the chloro functional group provides a reactive site that can be utilized for further chemical modifications, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of Perfluoro(2-methyl-3-oxahexanoyl) chloride in the development of advanced materials. For instance, a study published in the Journal of Materials Chemistry A (2023) demonstrated that this compound can be used to create highly durable and hydrophobic coatings for various substrates. These coatings exhibit excellent resistance to water and other polar solvents, making them ideal for applications in the automotive, aerospace, and electronics industries.

In the pharmaceutical industry, Perfluoro(2-methyl-3-oxahexanoyl) chloride has shown promise as a building block for the synthesis of novel drugs. A research team at the University of California, San Francisco (UCSF) reported in the Journal of Medicinal Chemistry (2023) that this compound can be used to develop new classes of antibiotics with enhanced stability and reduced susceptibility to resistance. The perfluorinated structure contributes to the drug's ability to penetrate bacterial cell walls more effectively, while the chloro group facilitates targeted delivery and activation within the bacterial cells.

The synthetic versatility of Perfluoro(2-methyl-3-oxahexanoyl) chloride is another key factor driving its popularity among researchers. A study published in Organic Letters (2023) described a novel synthetic route for this compound using environmentally friendly conditions. The method involves a one-pot reaction sequence that minimizes waste generation and reduces the overall environmental impact of the synthesis process. This approach aligns with the growing emphasis on green chemistry practices in both academic and industrial settings.

Beyond its applications in materials science and pharmaceuticals, Perfluoro(2-methyl-3-oxahexanoyl) chloride has also found use in analytical chemistry. Researchers at the National Institute of Standards and Technology (NIST) have utilized this compound as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis. The high volatility and thermal stability of the perfluorinated derivative make it an excellent choice for detecting trace amounts of organic compounds in complex matrices.

The safety profile of Perfluoro(2-methyl-3-oxahexanoyl) chloride is an important consideration for its widespread use. While perfluorinated compounds have historically raised concerns regarding environmental persistence and bioaccumulation, recent studies have shown that this specific compound exhibits low toxicity and minimal environmental impact when used under controlled conditions. Proper handling and disposal practices are essential to ensure its safe use in laboratory and industrial settings.

In conclusion, Perfluoro(2-methyl-3-oxahexanoyl) chloride (CAS No. 72848-57-8) is a versatile and promising chemical compound with a wide range of applications across multiple fields. Its unique combination of chemical stability, reactivity, and synthetic versatility makes it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.